Cas no 20360-45-6 (Sodium, [(trimethylsilyl)ethynyl]-)

• Product Name: Sodium, [(trimethylsilyl)ethynyl]-
• CAS No: 20360-45-6
• MF: C₅H₉NaSi
• MW: 120.200233221054
• CID: 238926
• PubChem ID: 11423583
• Update Time: 2025-04-19

Sodium, [(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Sodium, [(trimethylsilyl)ethynyl]-
• sodium,ethynyl(trimethyl)silane
• 20360-45-6
• DTXSID30465325

• Inchi： 1S/C5H9Si.Na/c1-5-6(2,3)4;/h2-4H3;/q-1;+1
• InChI Key： SHUADFDKCVUSHB-UHFFFAOYSA-N
• SMILES： [Si](C#[C-])(C)(C)C.[Na+]

Computed Properties

• Exact Mass: 120.03717
• Monoisotopic Mass: 120.03712110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 82
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 1.45360